Cas no 672308-35-9 (Quinolinium,1-(10-carboxydecyl)-4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,bromide)

• Product Name: Quinolinium,1-(10-carboxydecyl)-4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,bromide
• CAS No: 672308-35-9
• MDL: MFCD28991877
• CID: 4655161
• Update Time: 2025-05-19

Quinolinium,1-(10-carboxydecyl)-4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,bromide Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1-(10-carboxydecyl)-4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,bromide

• MDL： MFCD28991877
• Inchi： InChI=1S/C29H34N2O2S.BrH/c1-30-26-16-11-12-17-27(26)34-28(30)22-23-19-21-31(25-15-10-9-14-24(23)25)20-13-7-5-3-2-4-6-8-18-29(32)33;/h9-12,14-17,19,21-22H,2-8,13,18,20H2,1H3;1H
• InChI Key： HVIUKFSPRKFJIZ-UHFFFAOYSA-N
• SMILES： C[N+]1=C(C=C2C=CN(CCCCCCCCCCC(=O)[O-])C3=CC=CC=C23)SC4=CC=CC=C41.Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 12

Additional information on Quinolinium,1-(10-carboxydecyl)-4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,bromide

Quinolinium,1-(10-carboxydecyl)-4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,bromide (CAS No: 672308-35-9)

Quinolinium,1-(10-carboxydecyl)-4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,bromide is a complex organic compound with the CAS registry number 672308-35-9. This compound belongs to the class of quinolinium salts, which are widely studied for their unique chemical properties and potential applications in various fields such as materials science, pharmaceuticals, and electronics. The structure of this compound is characterized by a quinolinium ring system with a 10-carboxydecyl group attached at the 1-position and a (3-methyl-2(3H)-benzothiazolylidene)methyl group at the 4-position. The bromide counterion further enhances its solubility and reactivity in polar solvents.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such intricate molecules. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity levels. These techniques not only facilitate the preparation of Quinolinium,1-(10-carboxydecyl)-4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,bromide but also pave the way for exploring its diverse functional groups for tailored applications.

The presence of the benzothiazole moiety in this compound introduces significant photophysical properties, making it a promising candidate for optoelectronic devices. Studies have shown that the absorption and emission spectra of this compound can be fine-tuned by modifying substituents on the benzothiazole ring. For instance, the introduction of a methyl group at position 3 enhances stability while maintaining strong fluorescence characteristics. This makes Quinolinium,1-(10-carboxydecyl)-4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,bromide a viable material for applications in light-emitting diodes (LEDs) and sensors.

In the field of drug delivery systems, this compound has garnered attention due to its amphiphilic nature. The carboxydecyl chain imparts hydrophilic properties, while the quinolinium and benzothiazole groups contribute hydrophobicity. This balance allows for self-assembling behaviors in aqueous environments, forming nanostructures such as micelles or vesicles that can encapsulate hydrophobic drugs. Recent research has demonstrated its potential as a carrier for anticancer agents, where controlled drug release mechanisms can be integrated with stimuli-responsive functionalities.

The bromide counterion plays a crucial role in modulating the electrochemical properties of this compound. Electrochemical studies reveal that Quinolinium,1-(10-carboxydecyl)-4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,bromide exhibits redox potentials suitable for applications in batteries and supercapacitors. Its ability to undergo reversible redox processes makes it a candidate for energy storage devices with high energy density and cycle stability.

Moreover, computational chemistry has provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the conjugated π-system spanning across the quinolinium and benzothiazole rings significantly influences its optical and electronic properties. These findings are essential for designing next-generation materials with tailored functionalities.

In summary, Quinolinium,1-(10-carboxydecyl)-4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,bromide (CAS No: 672308-35-9) stands out as a multifaceted compound with potential applications across multiple disciplines. Its unique structure enables diverse functionalities ranging from optoelectronics to drug delivery systems. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.